![molecular formula C17H26N2O B248136 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide](/img/structure/B248136.png)
3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide, also known as DMPA, is a chemical compound that has gained interest in scientific research due to its potential applications in the field of medicine. This compound is a derivative of the opioid receptor antagonist, naltrexone, and has been shown to have unique properties that make it a promising candidate for further study. In
Mechanism of Action
3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide works by binding to the mu-opioid receptor in the brain and spinal cord. This receptor is involved in the perception of pain and the reward system in the brain. By binding to this receptor, this compound can block the effects of opioids and reduce the sensation of pain. It can also reduce the rewarding effects of opioids, which can help individuals overcome addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that it can reduce the release of dopamine in the brain, which is a neurotransmitter involved in the reward system. It can also reduce the release of substance P, which is involved in pain perception. These effects make this compound a promising candidate for the development of new pain medications and addiction treatments.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide in lab experiments is that it has a well-established synthesis method and is readily available for purchase. It also has a high affinity for the mu-opioid receptor, which makes it a useful tool for studying the opioid system. However, one limitation of using this compound is that it can be difficult to work with due to its low solubility in water. This can make it challenging to administer in lab experiments.
Future Directions
There are a number of future directions for research on 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide. One area of research could focus on the development of new pain medications based on this compound. This could involve modifying the structure of this compound to improve its solubility and potency.
Another area of research could focus on the use of this compound as a treatment for addiction to other drugs, such as cocaine and methamphetamine. Studies have shown that this compound can reduce the rewarding effects of these drugs, which makes it a promising candidate for further study.
Overall, this compound is a compound with unique properties that make it a promising candidate for further study in the field of medicine. Its potential applications in the treatment of pain and addiction make it an important area of research for the future.
Synthesis Methods
The synthesis of 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide involves the reaction of 3,5-dimethylpiperidine with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure this compound. This synthesis method has been well-established in the literature and has been used to produce this compound for various research studies.
Scientific Research Applications
3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide has been studied for its potential applications in the treatment of various medical conditions. One area of research has focused on its use as an analgesic, or pain reliever. Studies have shown that this compound has a high affinity for the mu-opioid receptor, which is involved in pain perception. This makes it a promising candidate for the development of new pain medications.
Another area of research has focused on this compound's potential as a treatment for drug addiction. Studies have shown that this compound can block the effects of opioids, such as heroin and morphine, by binding to the mu-opioid receptor. This makes it a potential treatment option for individuals struggling with opioid addiction.
properties
Molecular Formula |
C17H26N2O |
---|---|
Molecular Weight |
274.4 g/mol |
IUPAC Name |
3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide |
InChI |
InChI=1S/C17H26N2O/c1-13-5-4-6-16(10-13)18-17(20)7-8-19-11-14(2)9-15(3)12-19/h4-6,10,14-15H,7-9,11-12H2,1-3H3,(H,18,20) |
InChI Key |
XOHVACMUFUTTHG-UHFFFAOYSA-N |
SMILES |
CC1CC(CN(C1)CCC(=O)NC2=CC=CC(=C2)C)C |
Canonical SMILES |
CC1CC(CN(C1)CCC(=O)NC2=CC=CC(=C2)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.